Cas no 51689-89-5 ((4R,5S)-4,5-dihydrobenzo[pqr]tetraphene-4,5-diol)

• Product Name: (4R,5S)-4,5-dihydrobenzo[pqr]tetraphene-4,5-diol
• CAS No: 51689-89-5
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 1577024
• PubChem ID: 40086
• Update Time: 2025-04-21

(4R,5S)-4,5-dihydrobenzo[pqr]tetraphene-4,5-diol Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-4,5-dihydrobenzo[pqr]tetraphene-4,5-diol
• benzo[a]pyrene-4,5-diol, 4,5-dihydro-, (4R,5S)-
• 51689-89-5
• DTXSID80199643
• C18270
• (4R,5S)-4,5-dihydrobenzo[a]pyrene-4,5-diol
• BENZO(a)PYRENE-4,5-DIOL, 4,5-DIHYDRO-, cis-
• Q27155509
• CCRIS 787
• cis-Benzo(a)pyrene-4,5-dihydrodiol
• CIS-BENZO[A]PYRENE-4,5-DIHYDRODIOL
• Benzo[a]pyrene-cis-4,5-dihydrodiol
• Benzo(a)pyrene-cis-4,5-dihydrodiol
• CHEBI:81621

• Inchi： 1S/C20H14O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,19-22H/t19-,20+/m1/s1
• InChI Key： OYOQHRXJXXTZII-UXHICEINSA-N
• SMILES： O[C@@H]1[C@@H](C2C=CC=C3C=CC4=C5C=CC=CC5=CC1=C4C=23)O

Computed Properties

• Exact Mass: 286.09942
• Monoisotopic Mass: 286.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.7

Experimental Properties

• Density: 1.452
• Boiling Point: 566.9°C at 760 mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.883
• PSA: 40.46